Cas no 178946-24-2 (3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one)
178946-24-2 structure
Product Name:3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
CAS No:178946-24-2
MF:C6H7BrF3NO
MW:246.025091409683
CID:4614360
Update Time:2023-08-09
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
- rac-3-bromo-1-(2,2,2-trifluoroethyl)-2-pyrrolidone
- 3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one
-
- Inchi： 1S/C6H7BrF3NO/c7-4-1-2-11(5(4)12)3-6(8,9)10/h4H,1-3H2
- InChI Key： ULBYKRDEJLEBER-UHFFFAOYSA-N
- SMILES： BrC1C(N(CC(F)(F)F)CC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 194
- XLogP3: 1.8
- Topological Polar Surface Area: 20.3
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM425588-1g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95%+ | 1g |
$538 | 2023-01-01 | |
| TRC | B673965-10mg |
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | B673965-50mg |
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | B673965-100mg |
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Enamine | EN300-73180-0.05g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 0.05g |
$88.0 | 2023-04-24 | |
| Enamine | EN300-73180-0.1g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 0.1g |
$132.0 | 2023-04-24 | |
| Enamine | EN300-73180-0.25g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 0.25g |
$188.0 | 2023-04-24 | |
| Enamine | EN300-73180-0.5g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 0.5g |
$353.0 | 2023-04-24 | |
| Enamine | EN300-73180-1.0g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 1g |
$470.0 | 2023-04-24 | |
| Enamine | EN300-73180-2.5g |
3-bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one |
178946-24-2 | 95% | 2.5g |
$923.0 | 2023-04-24 |
3-Bromo-1-(2,2,2-trifluoroethyl)pyrrolidin-2-one Related Literature
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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